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Compound of Interest

Compound Name: 6-Nitroindole

Cat. No.: B147325

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 6-
nitroindole (CAS No. 4769-96-4), a heterocyclic compound utilized in medicinal chemistry and
drug development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing potential risks associated with the handling of this chemical.

Hazard Identification and Classification

6-Nitroindole is classified as a hazardous substance. The primary concerns are its potential
for causing genetic defects and its irritant properties. The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

H341: Suspected of causing

Germ Cell Mutagenicity 2 _

genetic defects[1][2]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
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GHS Pictogram:

laalt text
laalt text

Signal Word: Warning[1][3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 6-nitroindole is
fundamental to its safe handling and storage.

Property Value Source
Molecular Formula CsHeN202 [11[3]
Molecular Weight 162.15 g/mol [3]
Appearance Light yellow to brown powder ]

or crystals
Melting Point 139-145 °C
Boiling Point 362.60 °C
Solubility Insoluble in water

LogP (Octanol/Water Partition )
1.594 (Crippen Calculated)

Coefficient)
Autoignition Temperature Not applicable [5]
Flash Point No information available [5]

Safe Handling and Storage

Proper handling and storage procedures are paramount to prevent exposure and maintain the
integrity of the compound.

Handling
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Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust.[5][6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin contact.[6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke
in areas where the chemical is handled. Wash hands thoroughly after handling.[6] Avoid dust
formation.[5]

Storage

» Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly
closed.[5] Recommended storage temperature is between 2°C and 8°C, protected from light.
Some suppliers recommend room temperature storage in a cool, dark place (<15°C).

e Incompatible Materials: Keep away from strong oxidizing agents.[5]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention.

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[5]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[5]

e Hazardous Combustion Products: Burning may produce nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2).[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[5]

e Environmental Precautions: Do not let the product enter drains. Do not flush into surface
water or sanitary sewer systems.[5]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[5]

Stability and Reactivity

Understanding the stability and reactivity of 6-nitroindole is crucial for preventing hazardous
reactions.
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Parameter Description
Reactivity None known, based on available information.[5]
Chemical Stability Stable under normal conditions.[5][7]

N ] Incompatible products, heat, and sources of
Conditions to Avoid o
ignition.[5]

Incompatible Materials Strong oxidizing agents.[5][7]

Nitrogen oxides (NOXx), carbon monoxide (CO),

Hazardous Decomposition Products o
carbon dioxide (CO32).[5][7]

Hazardous Polymerization Does not occur.[5]

Toxicological Information

The toxicological properties of 6-nitroindole have not been fully investigated.[5] However, the
available data indicates the following:

e Acute Toxicity: Harmful if swallowed or inhaled.
» Skin and Eye Irritation: Causes skin and serious eye irritation.
o Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][2]

o Carcinogenicity: There is no information available to indicate that this material is a
carcinogen.[5]

o Specific Target Organ Toxicity (STOT): No information available for single or repeated
exposure.[5]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][5] Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste.[5]
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Experimental Protocols

Detailed experimental protocols for the neutralization or specific disposal of 6-nitroindole are
not readily available in the provided search results. The general recommendation is to follow
established laboratory procedures for chemical waste disposal in accordance with all
applicable regulations. For accidental spills, the recommended procedure is to sweep the solid

material into a suitable, closed container for disposal.[5]

Visualizing Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 6-nitroindole,
from initial assessment to emergency response.
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Workflow for Safe Handling of 6-Nitroindole
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Caption: Logical workflow for the safe handling of 6-nitroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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nitroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b147325?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12927~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:04:57~~6-Nitroindole~~
https://www.tcichemicals.com/IN/en/p/N0402
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitro-1H-indole
https://www.ottokemi.com/specsheet/6nitroindole-n-2068.aspx
https://www.fishersci.com/store/msds?partNumber=AC348100050&productDescription=6-NITROINDOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128700050&countryCode=US&language=en
https://www.benchchem.com/pdf/Comparative_Stability_of_4_5_and_6_Nitroindole_An_Experimental_Guide.pdf
https://www.benchchem.com/product/b147325#safety-and-handling-precautions-for-6-nitroindole
https://www.benchchem.com/product/b147325#safety-and-handling-precautions-for-6-nitroindole
https://www.benchchem.com/product/b147325#safety-and-handling-precautions-for-6-nitroindole
https://www.benchchem.com/product/b147325#safety-and-handling-precautions-for-6-nitroindole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

